Cas no 104261-74-7 (1H-1,2,3-Triazole-4-propanoic acid, 1-(phenylmethyl)-)

• Product Name: 1H-1,2,3-Triazole-4-propanoic acid, 1-(phenylmethyl)-
• CAS No: 104261-74-7
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 3567399
• PubChem ID: 24751959
• Update Time: 2025-04-22

1H-1,2,3-Triazole-4-propanoic acid, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-propanoic acid, 1-(phenylmethyl)-
• UBXXNKGTZIZHBO-UHFFFAOYSA-N
• 3-(1-benzyl-1H[1,2,3]triazol-4-yl)propanoic acid
• 104261-74-7
• SCHEMBL1311300
• 3-(1-Benzyl-1H-1,2,3-triazol-4-yl)propanoic acid
• 3-(1-benzyltriazol-4-yl)propanoic acid
• DB-203573

• Inchi： 1S/C12H13N3O2/c16-12(17)7-6-11-9-15(14-13-11)8-10-4-2-1-3-5-10/h1-5,9H,6-8H2,(H,16,17)
• InChI Key： UBXXNKGTZIZHBO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=C(CCC(O)=O)N=N1

Computed Properties

• Exact Mass: 231.100776666Da
• Monoisotopic Mass: 231.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives